2-ethoxy-N-(2-(furan-3-yl)-2-hydroxyethyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[2-(furan-3-yl)-2-hydroxyethyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C19H19NO4/c1-2-24-17-8-7-13-5-3-4-6-15(13)18(17)19(22)20-11-16(21)14-9-10-23-12-14/h3-10,12,16,21H,2,11H2,1H3,(H,20,22)
• InChI Key: SAERBADSJLQUKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC(C3=COC=C3)O
• Molecular Formula: C19H19NO4
• Molecular Weight: 325.4 g/mol
• CAS No.: 1396766-69-0

Description

2-ethoxy-N-(2-(furan-3-yl)-2-hydroxyethyl)-1-naphthamide, also known as EFNA, is a chemical compound that has been extensively studied for its potential application in scientific research.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Novel Nitrogen Containing Naphtho(2,1-b)furan Derivatives

A study described the synthesis of novel nitrogen-containing naphtho(2,1-b)furan derivatives, starting from ethyl naphtho(2,1-b)furan-2-carboxylate. These compounds were evaluated for their antimicrobial activities, demonstrating the potential for developing new therapeutic agents (Nagaraja et al., 2007).

Antimicrobial and Anti-inflammatory Properties

Another study synthesized 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles and evaluated them for antimicrobial activity as well as selected compounds for antiinflammatory, analgesic, anthelmintic, diuretic, and antipyretic activities, showcasing the diverse potential applications in medicinal chemistry (Kumaraswamy et al., 2008).

Chemical Synthesis and Reactions

Facile Synthesis of Regio-Isomeric Naphthofurans

Research on the base-catalyzed cyclization reaction of specific precursors led to the synthesis of naphtho[1,2-b]furans and naphtho[2,1-b]furans, among other derivatives. This study contributes to the field of organic chemistry by providing methods to synthesize complex furan-containing molecules, which can be applied in various chemical syntheses and potentially in the development of new materials or pharmaceuticals (Park & Jeong, 2005).

Regioselectivity in Diels–Alder Reactions

An investigation into the synthesis of protected 2-ethoxy-3-hydroxyethylfuran highlighted its regioselectivity as a Diels–Alder diene in reactions, suggesting applications in the synthesis of complex organic molecules. Such studies are crucial for understanding reaction mechanisms and developing synthetic routes for pharmaceuticals or organic materials (Giles & Taylor, 2002).